Cas no 2228646-21-5 (3,3-difluoro-2-(1,3-thiazol-4-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(1,3-thiazol-4-yl)propan-1-amine
• CAS No: 2228646-21-5
• MF: C₆H₈F₂N₂S
• MW: 178.202926635742
• CID: 6052533
• PubChem ID: 165851207
• Update Time: 2025-06-08

3,3-difluoro-2-(1,3-thiazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(1,3-thiazol-4-yl)propan-1-amine
• EN300-1958489
• 2228646-21-5

• Inchi： 1S/C6H8F2N2S/c7-6(8)4(1-9)5-2-11-3-10-5/h2-4,6H,1,9H2
• InChI Key： BTOWOHSHSKYEIU-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C(C(F)F)CN

Computed Properties

• Exact Mass: 178.03762576g/mol
• Monoisotopic Mass: 178.03762576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.2Ų

Additional information on 3,3-difluoro-2-(1,3-thiazol-4-yl)propan-1-amine

Professional Introduction to 3,3-difluoro-2-(1,3-thiazol-4-yl)propan-1-amine (CAS No: 2228646-21-5)

3,3-difluoro-2-(1,3-thiazol-4-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228646-21-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both fluorine and thiazole moieties, which are well-documented for their potential in modulating biological pathways and enhancing pharmacological activity. The structural features of this molecule make it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 3,3-difluoro-2-(1,3-thiazol-4-yl)propan-1-amine consists of a propanamine backbone substituted with a difluoromethyl group at the 3-position and a 1,3-thiazole ring at the 2-position. The incorporation of fluorine atoms is strategically significant, as fluorine can influence metabolic stability, lipophilicity, and binding affinity to biological targets. Similarly, the thiazole ring is a heterocyclic structure that is widely recognized for its role in various pharmacophores, particularly in antimicrobial and anti-inflammatory agents. The combination of these structural elements suggests that this compound may exhibit unique biochemical properties worthy of exploration.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from fluorinated heterocycles. The presence of fluorine in 3,3-difluoro-2-(1,3-thiazol-4-yl)propan-1-amine enhances its potential as a drug candidate by improving its bioavailability and resistance to enzymatic degradation. Furthermore, the thiazole moiety contributes to its interaction with biological macromolecules, such as enzymes and receptors. This dual functionality positions the compound as a versatile scaffold for medicinal chemists to modify and optimize for specific therapeutic applications.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of rational drug design, where structural modifications are guided by computational modeling and experimental validation. The synthesis of 3,3-difluoro-2-(1,3-thiazol-4-yl)propan-1-amine exemplifies this approach, as it was likely designed to leverage known bioactive scaffolds while introducing novel functional groups to enhance pharmacological efficacy. The difluoromethyl group can serve as an anchor point for further derivatization, allowing chemists to fine-tune properties such as solubility and target specificity.

The 1,3-thiazole ring in this compound is particularly noteworthy due to its prevalence in bioactive natural products and synthetic drugs. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. For instance, thiazole-based compounds have been investigated for their potential in inhibiting protein-protein interactions critical to disease pathways. The specific substitution pattern in 3,3-difluoro-2-(1,3-thiazol-4-yl)propan-1-amine may confer selectivity for certain targets while maintaining favorable pharmacokinetic profiles.

Recent advancements in chemical biology have enabled more sophisticated approaches to studying the interactions between small molecules and biological systems. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating how modifications like fluorination affect binding affinity and mechanism of action. These methodologies are likely being applied to understand how 3,3-difluoro-2-(1,3-thiazol-4-y l)propan -1 -amine interacts with its intended biological targets. Such insights are crucial for optimizing lead compounds into viable drug candidates.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their ability to improve drug-like properties. Fluorine atoms can enhance binding interactions by increasing lipophilicity without significantly altering overall molecular weight. Additionally, fluorination can modulate metabolic pathways by influencing enzyme recognition sites. Given these advantages, 3 , 3 -difluoro -2 -( 1 , 3 -th i az ol -4 -y l ) pro pan -1 -am ine represents an attractive starting point for developing novel therapeutics.

In conclusion, 3 , 3 -difluoro -2 -( 1 , 3 -th i az ol -4 -y l ) pro pan -1 -am ine (CAS No: 2228646 -21 -5) is a structurally intriguing compound with potential applications in medicinal chemistry and drug discovery. Its unique combination of fluorine substituents and a thiazole scaffold positions it as a promising candidate for further exploration. As research continues to uncover new biological targets and mechanisms, this molecule may play a significant role in the development of next-generation pharmaceuticals.